Cas no 212071-00-6 (Methyl 1-tosyl-1H-pyrrole-3-carboxylate)
212071-00-6 structure
Product Name:Methyl 1-tosyl-1H-pyrrole-3-carboxylate
CAS No:212071-00-6
MF:C13H13NO4S
MW:279.31162238121
MDL:MFCD09743411
CID:1037793
PubChem ID:15304777
Update Time:2025-04-20
Methyl 1-tosyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 1-tosyl-1H-pyrrole-3-carboxylate
- methyl 1-(4-methylphenyl)sulfonylpyrrole-3-carboxylate
- AKOS015945079
- BS-27896
- METHYL1-TOSYL-1H-PYRROLE-3-CARBOXYLATE
- Methyl 1-(4-methylbenzene-1-sulfonyl)-1H-pyrrole-3-carboxylate
- Methyl 1-(p-Tolylsulfonyl)pyrrole-3-carboxylate
- MFCD09743411
- DFOVPGKRRVEJGG-UHFFFAOYSA-N
- 212071-00-6
- methyl 1-(4-methylbenzenesulfonyl)-1H-pyrrole-3-carboxylate
- SB62133
- SCHEMBL4501807
- DTXSID20571166
-
- MDL: MFCD09743411
- Inchi: 1S/C13H13NO4S/c1-10-3-5-12(6-4-10)19(16,17)14-8-7-11(9-14)13(15)18-2/h3-9H,1-2H3
- InChI Key: DFOVPGKRRVEJGG-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N1C=CC(C(=O)OC)=C1)(=O)=O
Computed Properties
- Exact Mass: 279.05700
- Monoisotopic Mass: 279.05652907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 73.8Ų
Experimental Properties
- PSA: 73.75000
- LogP: 2.90090
Methyl 1-tosyl-1H-pyrrole-3-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 1-tosyl-1H-pyrrole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM197639-1g |
methyl 1-tosyl-1H-pyrrole-3-carboxylate |
212071-00-6 | 95% | 1g |
$96 | 2023-03-07 | |
| Chemenu | CM197639-5g |
methyl 1-tosyl-1H-pyrrole-3-carboxylate |
212071-00-6 | 95% | 5g |
$376 | 2023-03-07 | |
| Chemenu | CM197639-5g |
methyl 1-tosyl-1H-pyrrole-3-carboxylate |
212071-00-6 | 95% | 5g |
$307 | 2021-08-05 | |
| TRC | T626005-50mg |
Methyl 1-Tosyl-1h-pyrrole-3-carboxylate |
212071-00-6 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T626005-100mg |
Methyl 1-Tosyl-1h-pyrrole-3-carboxylate |
212071-00-6 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T626005-500mg |
Methyl 1-Tosyl-1h-pyrrole-3-carboxylate |
212071-00-6 | 500mg |
$ 160.00 | 2022-06-02 | ||
| Alichem | A109005107-5g |
Methyl 1-tosyl-1H-pyrrole-3-carboxylate |
212071-00-6 | 95% | 5g |
$400.00 | 2023-09-02 | |
| abcr | AB260496-1 g |
Methyl 1-tosyl-1H-pyrrole-3-carboxylate; . |
212071-00-6 | 1g |
€165.00 | 2023-05-20 | ||
| abcr | AB260496-5 g |
Methyl 1-tosyl-1H-pyrrole-3-carboxylate; . |
212071-00-6 | 5g |
€539.50 | 2023-05-20 | ||
| abcr | AB260496-1g |
Methyl 1-tosyl-1H-pyrrole-3-carboxylate; . |
212071-00-6 | 1g |
€165.00 | 2025-02-21 |
Methyl 1-tosyl-1H-pyrrole-3-carboxylate Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
212071-00-6 (Methyl 1-tosyl-1H-pyrrole-3-carboxylate) Related Products
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